1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene

• IUPAC Name: 1-[(4-fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene
• InChI: InChI=1S/C16H18FNO4S/c1-2-11-21-16-6-4-3-5-15(16)18-12-13-7-9-14(10-8-13)22-23(17,19)20/h3-10,18H,2,11-12H2,1H3
• InChI Key: DZIOVJHVFVKSGU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC=C1NCC2=CC=C(C=C2)OS(=O)(=O)F
• Molecular Formula: C16H18FNO4S
• Molecular Weight: 339.4 g/mol

Description

1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene, also known as FSOPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. FSOPB is a member of the benzene family and contains a fluorosulfonyloxy group, which is responsible for its unique properties.

Mechanism of Action

The mechanism of action of 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene involves its binding to the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including calcium signaling, protein folding, and apoptosis. This compound has been shown to modulate the activity of the sigma-1 receptor, leading to the regulation of these cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, a neurotransmitter that is involved in the regulation of movement, motivation, and reward. This compound has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene has several advantages for use in lab experiments. It is a highly selective and potent sigma-1 receptor ligand, making it a useful tool compound for studying the sigma-1 receptor. This compound is also relatively easy to synthesize, making it readily available for use in research. However, this compound has some limitations, including its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene. One area of research is the development of this compound analogs with improved properties, such as increased solubility and reduced toxicity. Another area of research is the investigation of the role of the sigma-1 receptor in various diseases, including cancer, neurodegenerative diseases, and psychiatric disorders. This compound may also have potential applications in drug discovery, as it can be used to identify new compounds that target the sigma-1 receptor.

Synthesis Methods

The synthesis of 1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene involves the reaction of 1,2-dipropoxybenzene with 4-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-methyl-N-[(4-pyridinyl)methyl]amine to produce this compound. The yield of the synthesis process is approximately 60%.

Scientific Research Applications

1-[(4-Fluorosulfonyloxyphenyl)methylamino]-2-propoxybenzene has been extensively studied for its potential applications in pharmaceutical research. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various physiological and pathological processes. This compound has been used as a tool compound to study the sigma-1 receptor and its role in diseases such as Alzheimer's disease, Parkinson's disease, and cancer.